N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C13H12ClNO2/c1-15(13(16)12-7-4-8-17-12)9-10-5-2-3-6-11(10)14/h2-8H,9H2,1H3
• InChI Key: BKXXDIUDQBDYBW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1Cl)C(=O)C2=CC=CO2
• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol

Description

N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and drug development. This compound is also known as CMF and has a molecular formula of C14H12ClNO2.

Mechanism of Action

The mechanism of action of N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines and chemokines, which are responsible for promoting inflammation and pain. This compound may also act by blocking the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of pro-inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide can reduce inflammation and pain in animal models of arthritis and cancer. This compound has also been shown to have a low toxicity profile and does not cause significant adverse effects in animals.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide in lab experiments include its anti-inflammatory and analgesic properties, low toxicity profile, and ease of synthesis. However, the limitations of this compound include its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are several future directions for research on N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide. These include:
1. Further studies to elucidate the mechanism of action of this compound in reducing inflammation and pain.
2. Investigation of the potential of this compound as a therapeutic agent for the treatment of various inflammatory diseases such as arthritis and cancer.
3. Development of novel derivatives of N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide with improved pharmacological properties.
4. Studies to investigate the potential of this compound as a lead compound for drug development.
Conclusion:
In conclusion, N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide is a promising compound with potential applications in medicine and drug development. This compound exhibits anti-inflammatory and analgesic properties and has a low toxicity profile. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide is usually carried out through a multi-step process. The first step involves the reaction of 2-chlorobenzyl chloride with furan-2-carboxylic acid to form 2-chlorobenzyl furan-2-carboxylate. This intermediate is then reacted with methylamine to form N-methyl-2-chlorobenzyl furan-2-carboxamide, which is finally reacted with sodium hydroxide to produce N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide.

Scientific Research Applications

N-[(2-chlorophenyl)methyl]-N-methylfuran-2-carboxamide has been extensively studied for its potential applications in medicine and drug development. This compound has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis and cancer.